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Compound of Interest

3'4'-Dimethylbiphenyl-3-
Compound Name:
carbaldehyde

cat. No.: B1302755

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the key physicochemical properties of 3',4'-
Dimethylbiphenyl-3-carbaldehyde, a biphenyl derivative of interest in various research and
development applications. The information is presented to be accessible and actionable for
professionals in the fields of chemistry and drug discovery.

Core Physicochemical Data

The fundamental molecular properties of 3',4'-Dimethylbiphenyl-3-carbaldehyde are
summarized in the table below. These data points are essential for a variety of applications,
including stoichiometric calculations, analytical method development, and computational
modeling.
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Property Value Source

Molecular Formula C15H140 [1112][3]

Molecular Weight 210.27 g/mol [2][3]

Alternate Molecular Weight 210.275 g/mol [1]

CAS Number 343604-07-9 [1][2][3]
3-(3,4-

Dimethylphenyl)benzaldehyde,
3',4'-Dimethyl-[1,1'-biphenyl]-3-
Synonyms 3]
carbaldehyde, 3',4'-
Dimethyl[1,1'-biphenyl]-3-

carboxaldehyde

Conceptual Workflow for Compound
Characterization

The following diagram illustrates a generalized workflow for the synthesis and characterization
of a novel chemical entity like 3',4'-Dimethylbiphenyl-3-carbaldehyde. This process ensures
the purity, identity, and structural integrity of the compound before its use in further research
applications.
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A generalized workflow for the synthesis and characterization of a chemical compound.
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Experimental Protocols

While specific experimental protocols for the synthesis and analysis of 3',4'-Dimethylbiphenyl-
3-carbaldehyde are proprietary and not publicly available, this section outlines general
methodologies that are commonly employed for compounds of this class.

General Synthesis Protocol: Suzuki-Miyaura Cross-
Coupling
The synthesis of unsymmetrical biaryls such as 3',4'-Dimethylbiphenyl-3-carbaldehyde is

often achieved via a Suzuki-Miyaura cross-coupling reaction. A representative protocol is
described below:

e Reaction Setup: To an oven-dried flask under an inert atmosphere (e.g., Argon or Nitrogen),
add 3-formylphenylboronic acid (1.1 equivalents), 4-bromo-1,2-dimethylbenzene (1.0
equivalent), a palladium catalyst such as Pd(PPhs)a (0.02-0.05 equivalents), and a base,
typically an aqueous solution of sodium carbonate (2 M, 2.0 equivalents).

e Solvent Addition: Add a suitable solvent system, such as a mixture of toluene and ethanol
(e.g., 3:1 viv).

e Reaction Execution: Heat the reaction mixture to reflux (typically 80-100 °C) and monitor the
progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass
spectrometry (LC-MS).

o Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute with an
organic solvent like ethyl acetate and wash with water and brine.

 Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate
under reduced pressure. The crude product is then purified by column chromatography on
silica gel using an appropriate eluent system (e.g., a gradient of hexane and ethyl acetate) to
yield the pure 3',4'-Dimethylbiphenyl-3-carbaldehyde.

Analytical Characterization Protocols

The identity and purity of the synthesized 3',4'-Dimethylbiphenyl-3-carbaldehyde would be
confirmed using standard analytical techniques:
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» Nuclear Magnetic Resonance (NMR) Spectroscopy:

o H NMR: The sample is dissolved in a deuterated solvent (e.g., CDCI3). The *H NMR
spectrum will show characteristic peaks for the aromatic protons, the aldehyde proton
(typically around 9-10 ppm), and the methyl groups. The integration of these peaks will
correspond to the number of protons in each environment.

o 13C NMR: The 8C NMR spectrum will display distinct signals for each unique carbon atom
in the molecule, including the carbonyl carbon of the aldehyde (typically in the range of
190-200 ppm).

e Mass Spectrometry (MS):

o The sample is analyzed by a suitable mass spectrometry technique, such as electrospray
ionization (ESI) or gas chromatography-mass spectrometry (GC-MS). The resulting mass
spectrum will show the molecular ion peak corresponding to the molecular weight of the
compound, confirming its identity.

e Infrared (IR) Spectroscopy:

o The IR spectrum of the compound will exhibit characteristic absorption bands for the
functional groups present. A strong absorption band around 1700 cm~1 is indicative of the
carbonyl (C=0) stretch of the aldehyde. Bands in the aromatic region (around 3000-3100
cm~1 for C-H stretching and 1450-1600 cm~! for C=C stretching) will also be present.

 Purity Analysis (HPLC):

o The purity of the final compound is typically determined by high-performance liquid
chromatography (HPLC). A solution of the compound is injected onto a suitable column
(e.g., C18) and eluted with a mobile phase (e.g., a mixture of acetonitrile and water). The
purity is calculated based on the area of the product peak relative to the total area of all
peaks in the chromatogram.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact
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